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Compound of Interest

Compound Name: cis-3-Nonene

Cat. No.: B1606493

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

cis-3-Nonene is a volatile organic compound with the chemical formula C9H18. It is
recognized in the flavor and fragrance industry for its characteristic fruity and floral aroma.[1] As
a key aroma chemical, it contributes to the sensory profile of various food products and
consumer fragrances. This document provides detailed application notes, experimental
protocols, and quantitative data related to the use of cis-3-Nonene in flavor and fragrance
chemistry.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of cis-3-Nonene is
essential for its effective application in flavor and fragrance formulations.
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Property Value Reference
Molecular Formula C9H18 [1]
Molecular Weight 126.24 g/mol [1]
CAS Number 20237-46-1 [1]
Appearance Colorless liquid [1]
Odor Profile Fruity, Floral [1]
Boiling Point 145.7 + 7.0 °C (Predicted) [1]
Flash Point 32.2°C [1]
Density 0.739 £ 0.06 g/cm3 (Predicted) [1]

Refractive Index

1.427

[1]

Vapor Pressure

6.1 £ 0.1 mmHg at 25°C
(Predicted)

[1]

Applications in Flavor Chemistry

cis-3-Nonene is utilized to impart or enhance fruity and floral notes in a variety of food and

beverage products. Its volatile nature makes it particularly suitable as a top note in flavor

compositions.

Flavor Profile Contribution:

o Fruity Notes: Contributes to the characteristic aroma of certain fruits. For instance,

unsaturated nine-carbon aliphatic aldehydes, structurally related to cis-3-Nonene, have

been identified as key odorants in fresh-cut watermelon.[2]

o Green Notes: While not its primary characteristic, it can contribute to the overall "green”

profile of fruit and vegetable flavors, often used in conjunction with other green-note

compounds like cis-3-Hexenol.[3][4][5]

Typical Concentration Levels:
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While specific concentration data for cis-3-Nonene in various food products is not readily
available in the public domain, related compounds like cis-3-hexenyl acetate are used at levels
ranging from 300 to 1000 ppm in berry flavors intended for beverages.[3] It is plausible that cis-
3-Nonene would be used in similar or lower concentrations depending on the desired flavor
profile.

Applications in Fragrance Chemistry

In the fragrance industry, cis-3-Nonene is valued for its ability to introduce a fresh and natural-
smelling fruity-floral character to perfumes, colognes, and other scented products.

Fragrance Profile Contribution:

» Top Notes: Due to its volatility, it is an effective top note, providing the initial impression of a
fragrance.

o Floral and Fruity Accords: It is used to build and enhance floral and fruity accords in
fragrance compositions.

Experimental Protocols
Synthesis of cis-3-Nonene via Wittig Reaction

A common and effective method for the synthesis of cis-alkenes like cis-3-Nonene is the Wittig
reaction.[6][7][8][9] This method involves the reaction of a phosphorus ylide with an aldehyde or
ketone.

Materials:

1-Bromobutane

Triphenylphosphine

n-Butyllithium (n-BuLi) in hexane

Pentanal

Anhydrous diethyl ether or tetrahydrofuran (THF)
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e Sodium bicarbonate solution (saturated)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSO4)

e Round-bottom flasks

e Magnetic stirrer and stir bars

e Separatory funnel

 Rotary evaporator

« Distillation apparatus

Procedure:

e Preparation of the Phosphonium Salt:

o In a round-bottom flask, combine 1-bromobutane and triphenylphosphine in a suitable
solvent like toluene.

o Heat the mixture at reflux for 24 hours to form butyltriphenylphosphonium bromide.

o Cool the reaction mixture and collect the solid phosphonium salt by filtration. Wash the salt
with cold diethyl ether and dry it under vacuum.

e Generation of the Ylide:

o Suspend the dried butyltriphenylphosphonium bromide in anhydrous diethyl ether or THF
in a flame-dried, nitrogen-flushed flask equipped with a magnetic stir bar.

o Cool the suspension to 0°C in an ice bath.

o Slowly add a solution of n-butyllithium in hexane to the suspension with stirring. The
appearance of a characteristic orange-red color indicates the formation of the ylide.

o Allow the mixture to stir at room temperature for 1 hour.
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» Wittig Reaction:
o Cool the ylide solution to -78°C using a dry ice/acetone bath.
o Slowly add a solution of pentanal in the same anhydrous solvent to the ylide solution.
o Allow the reaction mixture to slowly warm to room temperature and stir overnight.

o Workup and Purification:

o Quench the reaction by the slow addition of a saturated agueous sodium bicarbonate
solution.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl
ether.

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
o Filter off the drying agent and remove the solvent using a rotary evaporator.

o Purify the crude product by distillation to obtain pure cis-3-Nonene.

Step 1: Phosphonium Salt Formation
Triphenylphosphine
Step 2: Ylide Generation Step 3: Wittig Reaction Step 4: Workup & Purification
. . e 0 - P . [ | oslaton [
TPP, Toluene, Reflux enyh n-BuLi, Ether/THF, 0°C 1o RT phorus Yiide + Pentanal, -76°C to RT Reaction Mixture Quench, Extract, Dry | Crude Product ‘ |
e :

Click to download full resolution via product page

Caption: Synthesis of cis-3-Nonene via the Wittig Reaction.
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Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile
compounds like cis-3-Nonene in complex flavor and fragrance matrices.[10][11][12][13][14]

Instrumentation:
e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)
o Headspace Autosampler (optional, for volatile analysis from a liquid or solid matrix)

o Capillary Column: A non-polar or medium-polarity column is suitable (e.g., DB-5ms, HP-
5ms).

Typical GC-MS Parameters:

Parameter Setting

Injector Temperature 250 °C

Injection Mode Splitless or Split (e.g., 20:1 ratio)

Carrier Gas Helium at a constant flow rate (e.g., 1.0 mL/min)

Initial temperature of 40°C (hold for 2 min), ramp

Oven Temperature Program . _
at 5°C/min to 250°C (hold for 5 min)

MS Transfer Line Temp 280 °C

lon Source Temperature 230 °C

lonization Mode Electron lonization (El) at 70 eV
Mass Scan Range m/z 35-350

Sample Preparation:

» For Fragrance Analysis: Dilute the fragrance oil in a suitable solvent (e.g., ethanol,
dichloromethane) to an appropriate concentration (e.g., 1000 ppm).
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o For Flavor Analysis (Headspace): Place a known amount of the food or beverage sample
into a headspace vial. For solid samples, grinding or maceration may be necessary to
increase surface area and volatile release.

Data Analysis:

« |dentification of cis-3-Nonene is achieved by comparing the obtained mass spectrum with a
reference spectrum from a library (e.g., NIST, Wiley) and by comparing the retention time
with that of a pure standard.

» Quantification can be performed using an internal or external standard calibration method.
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Caption: General workflow for GC-MS analysis of cis-3-Nonene.

Sensory Evaluation Protocol
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Sensory evaluation is crucial for determining the odor profile and threshold of cis-3-Nonene.
[15][16][17][18][19]

Objective: To determine the odor detection threshold and characterize the odor profile of cis-3-
Nonene.

Materials:

High-purity cis-3-Nonene

Odorless solvent (e.g., diethyl phthalate or mineral oil)

Glass sniffing jars with lids

Odor-free smelling strips

Trained sensory panel (8-12 panelists)
Procedure:

o Panelist Training: Panelists should be trained on the recognition and intensity rating of
various standard aroma compounds representing fruity, floral, green, and other relevant odor
categories.

o Sample Preparation for Odor Threshold Determination:

o Prepare a series of dilutions of cis-3-Nonene in the chosen solvent. A three-fold dilution

series is common.

o The starting concentration should be well above the expected threshold, and the series
should extend to a level that is undetectable.

e Odor Threshold Test (e.g., Three-Alternative Forced-Choice - 3-AFC):

o Present panelists with three samples at each concentration level: two blanks (solvent only)
and one containing the diluted cis-3-Nonene.

o The order of presentation should be randomized.
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o Panelists are asked to identify the odd sample.

o The group threshold is calculated as the concentration at which 50% of the panel can
correctly identify the odorant.

e Odor Profile Analysis:

o Prepare a sample of cis-3-Nonene at a concentration clearly above its detection
threshold.

o Dip a smelling strip into the sample and allow the solvent to evaporate.

o Present the smelling strip to the panelists and ask them to describe the odor using a list of
predefined descriptors and to rate the intensity of each descriptor on a scale (e.g., 0-10).

o The results can be compiled to create an odor profile for cis-3-Nonene.

Signaling Pathways

Currently, there is a lack of specific research identifying the olfactory receptors and signaling
pathways involved in the human perception of cis-3-Nonene. However, it is known that the
perception of volatile organic compounds, in general, involves the activation of specific G-
protein coupled olfactory receptors in the nasal epithelium, leading to a cascade of intracellular
events that result in a neural signal being sent to the brain for processing.

Conclusion

cis-3-Nonene is a valuable aroma chemical with a pleasant fruity and floral odor profile,
making it a useful ingredient in both flavor and fragrance formulations. The provided protocols
for its synthesis, analysis, and sensory evaluation offer a framework for researchers and
professionals to effectively work with this compound. Further research is needed to determine
its precise odor threshold, typical usage levels in various applications, and the specific olfactory
receptors involved in its perception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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